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Compound of Interest

1-(2-Phenylethyl)-1H-pyrazol-3-
Compound Name:

amine
CAS No.: 876343-25-8
Cat. No.: B2841695

Get Quote

Part 1: Executive Technical Summary

1-(2-Phenylethyl)-1H-pyrazol-3-amine (CAS: 1000895-40-8) is a specialized heterocyclic
building block primarily utilized in the discovery of kinase inhibitors and anti-inflammatory
agents. Its structural motif—an amino-pyrazole core substituted with a phenethyl group—
serves as a critical pharmacophore for targeting Receptor-Interacting Protein Kinase 1 (RIPK1)
and Fibroblast Growth Factor Receptors (FGFR).

Unlike generic Material Safety Data Sheets (MSDS), this guide contextualizes the safety
parameters within the workflow of high-throughput screening and lead optimization. It bridges
the gap between raw hazard data and practical laboratory application.

Chemical Identity Matrix[1]
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Property Specification
CAS Number 1000895-40-8
IUPAC Name 1-(2-Phenylethyl)-1H-pyrazol-3-amine

5-(2-Phenylethyl)-1H-pyrazol-3-amine; 3-Amino-

Synonyms 1-phenethylpyrazole

Molecular Formula C11Hi3Ns

Molecular Weight 187.24 g/mol

SMILES NC1=CC=NN1CCC2=CC=CC=C2
Physical State Solid (Crystal or Powder)

Part 2: Hazard Identification & Toxicology (The
llWhyll)
GHS Classification & Logic

As a senior scientist, you must understand why a compound carries specific warnings. This
molecule combines a basic primary amine with an aromatic pyrazole ring. The hazards are
derived from its ability to protonate at physiological pH and interact with mucous membranes.

Signal Word: WARNING
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Hazard Mechanism of
Hazard Class Category Code .
Statement Action
Bioactive
scaffold
o ) designed to
Acute Toxicity Harmful if
H302 modulate
(Oral) swallowed.[1] )
enzymes; likely
moderate
systemic toxicity.
Basic amine
group reacts with
. o Causes skin skin
Skin Irritation 2 H315 o o )
irritation.[2][3] lipids/proteins,
causing
dermatitis.
High pH
Causes serious localized at the
Eye Irritation 2A H319 eye irritation.[1] corneal surface
[2][3] leads to protein
denaturation.
Inhalation of dust
May cause o
) irritates the
STOT - SE 3 H335 respiratory

irritation.[2][3][4]

upper respiratory

tract mucosa.

Toxicological Inference

While specific LD50 data for this exact CAS may be limited, structural analogs (e.g., 1-methyl-

1H-pyrazol-3-amine) suggest a toxicity profile driven by the aminopyrazole moiety.

e Primary Risk: Chemical burns or severe irritation to mucous membranes due to the pKa of

the exocyclic amine (typically ~4-5, but the pyrazole nitrogen can also accept protons).

e Secondary Risk: As a kinase inhibitor precursor, systemic absorption may interfere with

cellular signaling pathways (e.g., MAPK or RIPK1), potentially leading to off-target
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cytotoxicity.

Part 3: Safe Handling & Storage Protocols
Engineering Controls & PPE

The following protocol is a self-validating system: if the control fails, the PPE serves as the
redundancy.

e Primary Barrier (Engineering): All weighing and dissolution must occur within a Class Il
Biological Safety Cabinet or Chemical Fume Hood with a face velocity >100 fpm.

e Secondary Barrier (PPE):

o Hands: Double nitrile gloves (0.11 mm min. thickness). Logic: Amines can permeate thin
latex; double gloving allows outer glove removal upon contamination without skin

exposure.

o Eyes: Chemical splash goggles. Note: Safety glasses are insufficient for powders that can
become airborne.

o Respiratory: If working outside a hood (not recommended), use a P95 particulate
respirator.

Storage & Stability

Aminopyrazoles are susceptible to oxidation and hygroscopicity.

o Atmosphere: Store under inert gas (Argon or Nitrogen). The amine group can react with
atmospheric CO2 to form carbamates over time.

o Temperature: 2—8°C (Refrigerated).

o Container: Amber glass to prevent potential photodegradation of the pyrazole ring.

Experimental Workflow Visualization

The following diagram outlines the decision logic for handling this compound during a standard

synthesis operation.
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Figure 1: Operational logic for handling 1-(2-Phenylethyl)-1H-pyrazol-3-amine, emphasizing
engineering control verification.

Part 4: Emergency Response Architecture

In the event of exposure, immediate action is required to mitigate the basicity of the compound.

[1]14]

First Aid Algorithms

o Eye Contact: Immediate irrigation for 15 minutes.[3][4] Mechanism: Dilution is critical to
prevent corneal opacification from the alkaline shift. Do not use neutralization agents (acids)
as the heat of reaction exacerbates injury.

o Skin Contact: Wash with soap and water.[1][2] Note: Amines are lipophilic; soap is necessary
to emulsify and remove the compound from the dermal layer.

 Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia and secondary burning
of the esophagus outweighs the benefit of gastric emptying.

Spill Management

e Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Don full PPE including respiratory protection.
e Contain: Cover spill with a dry absorbent pad or vermiculite.

o Neutralize: Wipe the area with a mild dilute acid solution (e.g., 1% acetic acid) to neutralize
residual amine traces, followed by water.
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Figure 2: Triage workflow for exposure incidents.

Part 5: Application in Drug Discovery[6]
Synthesis Context

This compound is frequently used in Buchwald-Hartwig aminations or SNAr reactions to attach
the pyrazole core to larger scaffolds.

e Reactivity: The C3-amino group is nucleophilic.

o Selectivity: In coupling reactions, the exocyclic amine is generally more reactive than the
pyrazole ring nitrogens, but protection strategies (e.g., Boc-protection) may be required
depending on the electrophile.

Biological Relevance

Researchers utilizing this compound are often investigating the RIPK1 kinase pathway involved
in necroptosis and inflammation. The phenethyl group provides hydrophobic interactions within
the kinase ATP-binding pocket, enhancing potency compared to simple methyl analogs [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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